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Compound of Interest

Compound Name: 5-Hexen-2-OL

Cat. No.: B1606890 Get Quote

This technical guide provides a concise overview of the fundamental physicochemical

properties of 5-Hexen-2-ol, a key aliphatic alcohol. The information is tailored for researchers,

scientists, and professionals involved in drug development and chemical synthesis.

Physicochemical Properties of 5-Hexen-2-ol
The quantitative data for 5-Hexen-2-ol are summarized in the table below, offering a clear

comparison of its key molecular and physical attributes.

Property Value Source

Molecular Formula C6H12O [1][2][3][4]

Molecular Weight 100.16 g/mol [1][2][5][6][7]

Alternate Molecular Weight 100.1589 g/mol [3][4]

CAS Registry Number 626-94-8 [1][3][4]

Density 0.828 g/mL at 25 °C [5][7]

Boiling Point 130-131 °C [5][7]

Refractive Index n20/D 1.4320 [5][7]

Stereoisomers
5-Hexen-2-ol exists as two stereoisomers, (S)-(+)-5-Hexen-2-ol and (R)-(-)-5-Hexen-2-ol,
which exhibit distinct optical activities.
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Isomer CAS Number Optical Activity

(S)-(+)-5-Hexen-2-ol 17397-24-9
[α]20/D +15.0°, c = 1 in

chloroform[5]

(R)-(-)-5-Hexen-2-ol 17397-29-4
[α]20/D −15.0°, c = 1% in

chloroform[7]

While 5-Hexen-2-ol is a known chemical entity, detailed experimental protocols, and

established signaling pathways relevant to drug development are not extensively documented

in publicly available literature. The primary applications and studies appear to be centered on

its use as a synthetic intermediate. For instance, it serves as a precursor in the synthesis of 5-

Chloro-1-hexene.[6]

Due to the absence of specific signaling pathway information, a corresponding diagram cannot

be generated at this time. Researchers interested in the biological activity of this compound

would need to undertake exploratory studies to elucidate any potential pharmacological effects

and mechanisms of action.

Logical Relationship: Synthesis Intermediate
The following diagram illustrates the role of 5-Hexen-2-ol as a chemical intermediate.
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Caption: Role of 5-Hexen-2-ol in chemical synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 5-Hexen-2-ol | C6H12O | CID 41170 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. scbt.com [scbt.com]

3. 5-Hexen-2-ol [webbook.nist.gov]

4. 5-Hexen-2-ol [webbook.nist.gov]

5. (S)-(+)-5-Hexen-2-ol 97 , 99.3 17397-24-9 [sigmaaldrich.com]

6. 5-HEXEN-2-OL CAS#: 626-94-8 [m.chemicalbook.com]

7. (R)-(-)-5-己烯-2-醇 97% | Sigma-Aldrich [sigmaaldrich.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 5-Hexen-2-ol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1606890#5-hexen-2-ol-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1606890?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/5-Hexen-2-ol
https://www.scbt.com/p/s-plus-5-hexen-2-ol-17397-24-9
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C6H12O/c1-3-4-5-6(2)7/h3,6-7H,1,4-5H2,2H3
https://webbook.nist.gov/cgi/cbook.cgi?ID=C626948&Mask=200
https://www.sigmaaldrich.com/US/en/product/aldrich/558044
https://m.chemicalbook.com/ProductChemicalPropertiesCB0310808_EN.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/558060
https://www.benchchem.com/product/b1606890#5-hexen-2-ol-molecular-weight-and-formula
https://www.benchchem.com/product/b1606890#5-hexen-2-ol-molecular-weight-and-formula
https://www.benchchem.com/product/b1606890#5-hexen-2-ol-molecular-weight-and-formula
https://www.benchchem.com/product/b1606890#5-hexen-2-ol-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1606890?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606890?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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